Cas no 113458-68-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-68-7x300.png)
113458-68-7 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-68-7
Molecular Formula:C14H17N7O3
Molecular Weight:331.32988
CID:200003
PubChem ID:3087152
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- DTXSID30921072
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-
- BRN 5630891
- 113458-68-7
- 4a-(3,4-Diamino-5-methylphenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
-
- InChIKey: FHAXAASBWISUEH-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H17N7O3/c1-6-4-7(5-8(15)9(6)16)14-10(18-19-12(23)17-14)20(2)13(24)21(3)11(14)22/h4-5H,15-16H2,1-3H3,(H2,17,19,23)
- SMILES: NC1C(C)=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1N
Computed Properties
- Exact Mass: 331.13951
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 1
- Monoisotopic Mass: 331.139
- Heavy Atom Count: 24
- Complexity: 636
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1
- Topological Polar Surface Area: 146Ų
Experimental Properties
- PSA: 146.15
- Refractive Index: 1.786
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Density: 1.68
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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Wei-Zheng Shen,Ralf-Dieter Schnebeck,Eva Freisinger,Bernhard Lippert Dalton Trans., 2008, 4044-4049
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Nicholas T. Gutsche,Kwamena E. Baidoo,Freddy E. Escorcia,Justin J. Wilson Chem. Sci., 2021,12, 3733-3742
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Craig E. Williamson,Patrick J. Neale,Samuel Hylander,Kevin C. Rose,Félix L. Figueroa,Sharon A. Robinson,Donat-P. Häder,Sten-Åke Wängberg,Robert C. Worrest Photochem. Photobiol. Sci., 2019,18, 717-746
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Yanhui Pan,Faqiong Zhao,Baizhao Zeng RSC Adv., 2015,5, 57671-57677
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Zheng Zhang,Lei Han,Kai Tao Dalton Trans., 2024,53, 1757-1765
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Ningning Wang,Ziyu Wang,Lizhen Chen,Weiwei Chen,Yiwu Quan,Yixiang Cheng,Huangxian Ju Chem. Sci., 2019,10, 6815-6820
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GuangQiang He,YouCun Chen J. Mater. Chem. A, 2014,2, 2578-2584
113458-68-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
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